Cas no 20426-84-0 (5-methylidene-2,3,4,5-tetrahydro-1-benzoxepine)

5-methylidene-2,3,4,5-tetrahydro-1-benzoxepine structure
20426-84-0 structure
Product Name:5-methylidene-2,3,4,5-tetrahydro-1-benzoxepine
CAS No:20426-84-0
MF:C11H12O
MW:160.212383270264
CID:909751
Update Time:2025-04-19

5-methylidene-2,3,4,5-tetrahydro-1-benzoxepine Chemical and Physical Properties

Names and Identifiers

    • 5-Methylene-2,3,4,5-tetrahydrobenzo[b]oxepine
    • 5-methylidene-3,4-dihydro-2H-1-benzoxepine
    • 5-Methylene-3,4-dihydro-2H-benzo[b]oxepine
    • 5-Methylen-homochroman
    • 5-methylidene-2,3,4,5-tetrahydro-1-benzoxepine
    • Inchi： 1S/C11H12O/c1-9-5-4-8-12-11-7-3-2-6-10(9)11/h2-3,6-7H,1,4-5,8H2
    • InChI Key： NDIXWUOXAVIQBZ-UHFFFAOYSA-N
    • SMILES： O1C2C=CC=CC=2C(=C)CCC1

Computed Properties

  • Exact Mass: 160.08900
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0

Experimental Properties

  • PSA: 9.23000
  • LogP: 2.87240

5-methylidene-2,3,4,5-tetrahydro-1-benzoxepine Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-methylidene-2,3,4,5-tetrahydro-1-benzoxepine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019093936-1g
5-Methylene-2,3,4,5-tetrahydrobenzo[b]oxepine
 20426-84-0 95%
1g
 $375.72 2023-09-02
Chemenu
CM156745-1g
5-methylene-2,3,4,5-tetrahydrobenzo[b]oxepine
 20426-84-0 95%
1g
 $430 2021-06-08
TRC
M346175-10mg
5-methylidene-2,3,4,5-tetrahydro-1-benzoxepine
 20426-84-0
10mg
 $ 50.00 2022-06-03
TRC
M346175-50mg
5-methylidene-2,3,4,5-tetrahydro-1-benzoxepine
 20426-84-0
50mg
 $ 160.00 2022-06-03
TRC
M346175-100mg
5-methylidene-2,3,4,5-tetrahydro-1-benzoxepine
 20426-84-0
100mg
 $ 275.00 2022-06-03
Chemenu
CM156745-1g
5-methylene-2,3,4,5-tetrahydrobenzo[b]oxepine
 20426-84-0 95%
1g
 $733 2022-06-12
A2B Chem LLC
AB05284-2.5g
5-Methylene-2,3,4,5-tetrahydrobenzo[b]oxepine
 20426-84-0 95%
2.5g
 $1566.00 2024-04-20
A2B Chem LLC
AB05284-5g
5-Methylene-2,3,4,5-tetrahydrobenzo[b]oxepine
 20426-84-0 95%
5g
 $2301.00 2024-04-20
A2B Chem LLC
AB05284-10g
5-Methylene-2,3,4,5-tetrahydrobenzo[b]oxepine
 20426-84-0 95%
10g
 $3394.00 2024-04-20
A2B Chem LLC
AB05284-50mg
5-Methylene-2,3,4,5-tetrahydrobenzo[b]oxepine
 20426-84-0 95%
50mg
 $219.00 2024-04-20

5-methylidene-2,3,4,5-tetrahydro-1-benzoxepine Related Literature

Related Categories

20426-84-0 (5-methylidene-2,3,4,5-tetrahydro-1-benzoxepine) Related Products

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd